Cas no 1035235-44-9 (1-[6-(2,5-Dimethyl-1-pyrrolyl)-3-pyridinyl]ethanone)

• Product Name: 1-[6-(2,5-Dimethyl-1-pyrrolyl)-3-pyridinyl]ethanone
• CAS No: 1035235-44-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 2621300
• PubChem ID: 53403017
• Update Time: 2025-04-21

1-[6-(2,5-Dimethyl-1-pyrrolyl)-3-pyridinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2,5-dimethyl-1-pyrrolyl)-3-pyridinyl]ethanone
• 1035235-44-9
• DTXSID50695102
• 1-[6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl]ethan-1-one
• SCHEMBL3595779
• 1-[6-(2,5-dimethyl-1H-pyrrol-1-yl)pyridin-3-yl]ethanone
• DLWDAJZVHPYNKM-UHFFFAOYSA-N
• 1-[6-(2,5-Dimethyl-1-pyrrolyl)-3-pyridinyl]ethanone

• Inchi： 1S/C13H14N2O/c1-9-4-5-10(2)15(9)13-7-6-12(8-14-13)11(3)16/h4-8H,1-3H3
• InChI Key： DLWDAJZVHPYNKM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C=C1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų